Cas no 1260665-19-7 (5-bromo-2-(prop-2-yn-1-yl)pyridine)

• Product Name: 5-bromo-2-(prop-2-yn-1-yl)pyridine
• CAS No: 1260665-19-7
• MF: C₈H₆BrN
• MW: 196.043941020966
• CID: 6377463
• PubChem ID: 72213398
• Update Time: 2025-10-31

5-bromo-2-(prop-2-yn-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(prop-2-yn-1-yl)pyridine
• 5-BROMO-2-PROP-2-YNYLPYRIDINE
• EN300-1894410
• AB73237
• 1260665-19-7

• Inchi： 1S/C8H6BrN/c1-2-3-8-5-4-7(9)6-10-8/h1,4-6H,3H2
• InChI Key： HGYKLNBLOGCPIC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CC#C

Computed Properties

• Exact Mass: 194.96836g/mol
• Monoisotopic Mass: 194.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-bromo-2-(prop-2-yn-1-yl)pyridine

Recent Advances in the Application of 5-bromo-2-(prop-2-yn-1-yl)pyridine (CAS: 1260665-19-7) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-2-(prop-2-yn-1-yl)pyridine (CAS: 1260665-19-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. Its unique structural features, including the bromo substituent and the propargyl group, make it a versatile building block for click chemistry applications and targeted drug design. Recent studies have highlighted its potential in the development of kinase inhibitors, PROTACs (Proteolysis Targeting Chimeras), and covalent protein modifiers.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-bromo-2-(prop-2-yn-1-yl)pyridine in the synthesis of selective BTK (Bruton's tyrosine kinase) inhibitors. The researchers utilized the bromo group for palladium-catalyzed cross-coupling reactions and the alkyne moiety for copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling rapid diversification of the scaffold. The resulting compounds showed promising activity against resistant forms of BTK, with IC50 values in the low nanomolar range.

In the field of targeted protein degradation, 5-bromo-2-(prop-2-yn-1-yl)pyridine has been employed as a linker component in PROTAC design. A recent Nature Chemical Biology publication (2024) described its use in creating bifunctional molecules that effectively degrade oncogenic proteins. The compound's rigidity and appropriate length were found to be crucial for maintaining the optimal distance between the E3 ligase binder and the target protein binder, leading to improved degradation efficiency.

Structural biology studies have revealed interesting insights into the binding modes of derivatives containing the 5-bromo-2-(prop-2-yn-1-yl)pyridine moiety. X-ray crystallographic data from multiple research groups show that the bromine atom often participates in halogen bonding interactions with protein residues, while the pyridine nitrogen serves as a hydrogen bond acceptor. These interactions contribute significantly to the binding affinity and selectivity of the resulting compounds.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 5-bromo-2-(prop-2-yn-1-yl)pyridine and its derivatives. A 2024 Organic Process Research & Development paper reported an improved kilogram-scale synthesis with higher yields and reduced environmental impact through catalyst optimization and solvent selection. This development is particularly important as the demand for this building block increases in pharmaceutical R&D.

The safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of compounds containing the 5-bromo-2-(prop-2-yn-1-yl)pyridine scaffold have been systematically investigated in recent preclinical studies. While the core structure shows good metabolic stability, researchers have noted that the bromine atom may sometimes lead to bioactivation concerns, necessitating careful structural optimization in drug development programs.

Looking forward, the unique properties of 5-bromo-2-(prop-2-yn-1-yl)pyridine (CAS: 1260665-19-7) position it as a valuable tool in chemical biology and drug discovery. Its applications are expected to expand further as researchers continue to explore its potential in covalent inhibitor design, chemical probe development, and the creation of novel therapeutic modalities. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important building block in medicinal chemistry for years to come.